3-(3,4-dimethylphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
Description
3-(3,4-dimethylphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (3,4-DMPCA) is a compound belonging to the pyrazole family of heterocyclic organic compounds. It is an important intermediate in the synthesis of various drugs, dyes, and other organic compounds. 3,4-DMPCA has been used in the synthesis of a wide range of compounds, including those used in the manufacture of pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, this compound has been used as a substrate in the synthesis of various heterocyclic compounds and in the synthesis of peptide and protein derivatives.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,4-dimethylphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde involves the reaction of 3,4-dimethylphenylhydrazine with ethyl acetoacetate to form 3-(3,4-dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid, which is then converted to the aldehyde using a dehydration reaction.", "Starting Materials": [ "3,4-dimethylphenylhydrazine", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium chloride", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Dissolve 3,4-dimethylphenylhydrazine (1.0 equiv) in ethanol and add ethyl acetoacetate (1.2 equiv) and sodium ethoxide (1.2 equiv). Heat the mixture at reflux for 6 hours.", "Step 2: Cool the reaction mixture and add sulfuric acid to adjust the pH to 2. Extract the product with ethyl acetate and wash the organic layer with water, sodium chloride solution, and sodium bicarbonate solution. Dry the organic layer over magnesium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain 3-(3,4-dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid as a yellow solid.", "Step 4: Dissolve 3-(3,4-dimethylphenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (1.0 equiv) in acetic anhydride and heat the mixture at reflux for 2 hours. Cool the reaction mixture and add water to precipitate the product.", "Step 5: Filter the product and wash it with water to obtain 3-(3,4-dimethylphenyl)-5-methyl-1H-pyrazole-4-carbaldehyde as a yellow solid." ] } | |
CAS RN |
1310379-80-6 |
Molecular Formula |
C13H14N2O |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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